Cas no 139009-30-6 (1-{2-[(2-chlorophenyl)sulfanyl]phenyl}-N,N-dimethylmethanamine hydrochloride)

• Product Name: 1-{2-[(2-chlorophenyl)sulfanyl]phenyl}-N,N-dimethylmethanamine hydrochloride
• CAS No: 139009-30-6
• MF: C₁₅H₁₇Cl₂NS
• MW: 314.27318072319
• CID: 1259402
• PubChem ID: 3071801
• Update Time: 2025-04-20

1-{2-[(2-chlorophenyl)sulfanyl]phenyl}-N,N-dimethylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{2-[(2-chlorophenyl)sulfanyl]phenyl}-N,N-dimethylmethanamine hydrochloride
• 1-[2-(2-chlorophenyl)sulfanylphenyl]-N,N-dimethylmethanamine,hydrochloride
• VUFB 17642
• 2-((2-Chlorophenyl)thio)-N,N-dimethylbenzenemethanamine hydrochloride
• 139009-30-6
• DTXSID30160868
• N,N-Dimethyl-2-(2-chlorophenylthio)benzylamine hydrochloride
• Benzenemethanamine, 2-((2-chlorophenyl)thio)-N,N-dimethyl-, hydrochloride
• Benzylamine, o-((o-chlorophenyl)thio)-N,N-dimethyl-, hydrochloride

• Inchi： 1S/C15H16ClNS.ClH/c1-17(2)11-12-7-3-5-9-14(12)18-15-10-6-4-8-13(15)16;/h3-10H,11H2,1-2H3;1H
• InChI Key： LNVPSDWOZGPKQK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1SC1C=CC=CC=1CN(C)C.Cl

Computed Properties

• Exact Mass: 313.04611
• Monoisotopic Mass: 313.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.5Ų

Experimental Properties

• Boiling Point: 323.7°C at 760 mmHg
• Flash Point: 149.6°C
• PSA: 3.24